(2E)-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic acid

• IUPAC Name: (E)-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic acid
• InChI: InChI=1S/C13H14O4/c1-8-5-10-7-11(16-2)9(3-4-13(14)15)6-12(10)17-8/h3-4,6-8H,5H2,1-2H3,(H,14,15)/b4-3+
• InChI Key: PHKOSLCCKOCYJP-ONEGZZNKSA-N
• Canonical SMILES: CC1CC2=CC(=C(C=C2O1)C=CC(=O)O)OC
• Isomeric SMILES: CC1CC2=CC(=C(C=C2O1)/C=C/C(=O)O)OC
• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol

Description

(2E)-3-(5-methoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)prop-2-enoic acid, also known as MMDB or methoxy-methyl-benzofuran-2-carboxylic acid, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. MMDB belongs to the class of benzofuran derivatives, which are known for their diverse biological activities.

Scientific Research Applications

Metabolism and Toxicity Studies

• Research on benzbromarone, a benzofuran derivative, has revealed insights into its metabolism in humans. Studies identified multiple metabolites in urine samples, indicating complex metabolic pathways including oxidation and hydroxylation processes. This suggests that benzofuran derivatives undergo extensive metabolic transformation in the body, which is critical for understanding their pharmacokinetics and potential toxicity (Maurer & Wollenberg, 1990).

Applications in Analgesia and Anesthesia

• Methoxyflurane, another compound with a methoxy group similar to the one in the query compound, has been used as a volatile anesthetic agent. Initial clinical trials highlighted its potential for clinical anesthesia, underscoring the importance of investigating the anesthetic properties of related compounds (Andersen & Andersen, 1961).

Pharmacokinetics and Drug Disposition

• A study on SB-649868, featuring a benzofuran moiety, focused on its disposition and metabolism in humans. The research found that the compound and its metabolites were almost completely eliminated through feces and urine, with detailed insights into the metabolic pathways involved. Such studies are pivotal for developing new therapeutics based on benzofuran derivatives (Renzulli et al., 2011).

Antioxidant and Anti-inflammatory Applications

• Investigations into vanillic acid, a benzoic acid derivative, demonstrated beneficial effects against ulcerative colitis in animal models. This research points to the potential anti-inflammatory and antioxidant applications of benzofuran and benzoic acid derivatives, suggesting areas where compounds with similar structures could be applied (Su-jin Kim et al., 2010).